tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate

• Molecular Formula: C19H27N3O3S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate
• InChI: InChI=1S/C19H27N3O3S/c1-6-13(2)15(20-17(23)25-19(3,4)5)16-21-22-18(24-16)26-12-14-10-8-7-9-11-14/h7-11,13,15H,6,12H2,1-5H3,(H,20,23)/t13-,15+/m1/s1
• InChI Key: LEGNSJIDAPOLIC-HIFRSBDPSA-N
• Isomeric SMILES: CC[C@@H](C)[C@@H](C1=NN=C(O1)SCC2=CC=CC=C2)NC(=O)OC(C)(C)C
• SMILES: CCC(C)C(C1=NN=C(O1)SCC2=CC=CC=C2)NC(=O)OC(C)(C)C

Description

Tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate is a chemical compound that has gained a lot of attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins, which may be responsible for its various biological activities.
Biochemical and Physiological Effects:
Tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate has been shown to have a variety of biochemical and physiological effects. It has been reported to inhibit the growth of various microorganisms, including bacteria and fungi. It also exhibits anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth. Additionally, it has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate is its broad-spectrum antimicrobial activity. It has been shown to be effective against a wide range of microorganisms, including drug-resistant strains. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the study of tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the exploration of its potential applications in other fields, such as agriculture and environmental science. Additionally, further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

Tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate can be synthesized through a multi-step process. The first step involves the preparation of 5-benzylsulfanyl-1,3,4-oxadiazole-2-thiol, which is then reacted with tert-butyl N-[(1S,2R)-1-(2-bromo-2-methylpropyl)carbamoyl]-L-prolinate to obtain the desired compound.

Scientific Research Applications

Tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have antimicrobial, anticancer, and anti-inflammatory properties.